Cas no 117382-66-8 (Ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate)

• Product Name: Ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate
• CAS No: 117382-66-8
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• CID: 1093390
• PubChem ID: 4084032
• Update Time: 2025-10-28

Ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate
• ethyl 8-ethoxy-2-oxochromene-3-carboxylate
• 117382-66-8
• ethyl8-ethoxy-2-oxo-2H-chromene-3-carboxylate
• Oprea1_653938
• EU-0037326
• SR-01000424834
• SR-01000424834-1
• F0341-0034

• Inchi： 1S/C14H14O5/c1-3-17-11-7-5-6-9-8-10(13(15)18-4-2)14(16)19-12(9)11/h5-8H,3-4H2,1-2H3
• InChI Key： GYFFMLZIXZDBEB-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=CC2C=CC=C(C1=2)OCC)=O

Computed Properties

• Exact Mass: 262.08412354g/mol
• Monoisotopic Mass: 262.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Additional information on Ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate

Ethyl 8-Ethoxy-2-Oxo-2H-Chromene-3-Carboxylate: A Comprehensive Overview

Ethyl 8-Ethoxy-2-Oxo-2H-Chromene-3-Carboxylate, with the CAS number 117382-66-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 8-Ethoxychromenecarboxylate, belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran skeleton. The molecule's structure comprises a chromene ring system with substituents at positions 3 and 8, specifically an ethoxy group at position 8 and an ester group (ethyl carboxylate) at position 3. These functional groups contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of chromenes as bioactive compounds, particularly in the context of their antioxidant, anti-inflammatory, and anticancer activities. Ethyl 8-Ethoxychromenecarboxylate has been investigated for its potential role in drug development, where its structural features make it a promising candidate for further exploration. The presence of the ethoxy group at position 8 enhances the compound's lipophilicity, which is crucial for its bioavailability and ability to cross cellular membranes. Additionally, the ester group at position 3 provides versatility in terms of chemical modification, allowing for the synthesis of derivatives with enhanced pharmacokinetic profiles.

The synthesis of Ethyl 8-Ethoxychromenecarboxylate typically involves multi-step organic reactions, often starting from simpler precursors such as coumarin derivatives or aromatic aldehydes. One common approach involves the condensation of an aldehyde with a ketone in the presence of a catalyst, followed by esterification to introduce the ethoxy and ethyl carboxylate groups. The optimization of these reaction conditions has been a focus of recent research, with studies aiming to improve yield and purity while minimizing environmental impact.

From an application standpoint, Ethyl 8-Ethoxychromenecarboxylate has shown promise in several areas. In pharmacology, it has been evaluated for its ability to inhibit enzymes associated with inflammation and oxidative stress. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX)-2, an enzyme implicated in inflammatory diseases such as arthritis. Furthermore, its antioxidant properties have been leveraged in studies exploring its potential as a natural food preservative or cosmetic ingredient.

In materials science, Ethyl 8-Ethoxychromenecarboxylate has been considered for use in photonic applications due to its absorption properties in the ultraviolet and visible regions of the spectrum. Its ability to absorb light in these regions makes it a candidate for applications in optical filters or sensors. Recent advancements in computational chemistry have enabled researchers to model the electronic transitions of this compound more accurately, providing deeper insights into its optical behavior.

The safety profile of Ethyl 8-Ethoxychromenecarboxylate is another critical aspect that has garnered attention. Preliminary toxicological studies indicate that it exhibits low acute toxicity when administered orally or dermally. However, further long-term studies are required to fully assess its safety for human use. Regulatory agencies such as the FDA and EMA have emphasized the importance of thorough safety evaluations for compounds intended for pharmaceutical or cosmetic applications.

In conclusion, Ethyl 8-Ethoxychromenecarboxylate (CAS No. 117382-66-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and bioactive properties make it a valuable subject for ongoing research and development efforts. As advancements in synthetic methodologies and computational modeling continue to unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.